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Compound of Interest |

2,3-
Compound Name: Epoxypropyltrimethylammonium

chloride

Cat. No.: B7802640

Introduction to EPTAC: A Versatile Cationic
Reagent

EPTAC, also known as glycidyltrimethylammonium chloride (GTMAC), is a bifunctional organic
compound featuring a highly reactive epoxide ring and a permanently charged quaternary
ammonium group.[2] This unique structure makes it an invaluable reagent for introducing
positive charges onto various substrates, thereby modifying their properties for specific, high-
performance applications.[1] It is extensively used in the paper, textile, petroleum, and water
treatment industries to enhance material properties such as strength, retention, and
flocculation.[1][2][3]

Table 1: Physicochemical Properties of EPTAC
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Property Value References
2,3-

Chemical Name epoxypropyltrimethylammoniu [21[3114]
m chloride

Glycidyltrimethylammonium
Synonyms _ [31[4]
chloride (GTMAC), EPTMAC

CAS Number 3033-77-0 [21[31[4]
Molecular Formula CeH14CINO [2][4]
Molecular Weight 151.63 g/mol [4][5]

White or light-yellow
Appearance . _ [21[5]
solid/powder, hygroscopic

Melting Point 137-140 °C [2][4]

Density 1.13 g/cm3 (at 20 °C) [4][5]

Aqueous Solubility of EPTAC

EPTAC is characterized by its high affinity for aqueous media. Its ionic nature, conferred by the
guaternary ammonium group, makes it readily soluble in water.

Quantitative Solubility

EPTAC is classified as being easily soluble in water.[2] One source quantifies its solubility at
852 g/L at 20 °C, confirming its high miscibility.[S] This property is advantageous for its
application in various aqueous-based industrial processes, as it allows for the preparation of
concentrated stock solutions and facilitates homogeneous reaction conditions.

Factors Influencing Solubility

While EPTAC is inherently very soluble, solution parameters can still influence its behavior.

o Temperature: As with most solids, the solubility of EPTAC in water is expected to increase
with temperature.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://www.unilongmaterial.com/23-epoxypropyltrimethylammonium-chloride-cas-3033-77-0-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://www.unilongmaterial.com/23-epoxypropyltrimethylammonium-chloride-cas-3033-77-0-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://www.unilongmaterial.com/23-epoxypropyltrimethylammonium-chloride-cas-3033-77-0-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://de.wikipedia.org/wiki/Glycidyltrimethylammoniumchlorid
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://de.wikipedia.org/wiki/Glycidyltrimethylammoniumchlorid
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1246988.htm
https://de.wikipedia.org/wiki/Glycidyltrimethylammoniumchlorid
http://whfntec.com/index/equipment/info.html?cate=63&id=176
https://de.wikipedia.org/wiki/Glycidyltrimethylammoniumchlorid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Co-solutes: The presence of high concentrations of salts or other solutes may affect
EPTAC's solubility due to common ion effects or competition for hydration, though this is
generally not a limiting factor in typical applications. The presence of surfactants can also
influence the solubility of compounds in aqueous systems.[6][7]

Agueous Stability of EPTAC: A Mechanistic
Perspective

The stability of EPTAC in aqueous solutions is a critical consideration, as its reactive epoxide
group is susceptible to degradation, primarily through hydrolysis. The rate and extent of this
degradation are heavily influenced by environmental factors.

The Primary Degradation Pathway: Hydrolysis

The dominant degradation pathway for EPTAC in water is the hydrolysis of the epoxide ring.
This reaction involves the nucleophilic attack of a water molecule on one of the electrophilic
carbons of the epoxide, leading to ring-opening and the formation of the corresponding diol,
2,3-dihydroxypropyltrimethylammonium chloride.[8][9] This hydrolysis product is generally
inactive for the intended etherification reactions, and its formation represents a loss of reactive
EPTAC, limiting the overall reaction efficiency.[8]
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Reactants Products
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(2,3-epoxypropyltrimethylammonium chloride) Epoxide Ring-Opening (2,3-dihydroxypropyltrimethylammonium chloride)
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1. Preparation
Prepare EPTAC Stock Solution
in Purified Water

Prepare Buffer Solutions
(e.g.,pH4,7,9, 12)

'

Aliquot Stock into Buffers
to Final Concentration

2. Incubation

Store Aliquots at
Controlled Temperatures
(e.g., 4°C, 25°C, 40°C)

3. Sampling & Analysis

Withdraw Samples at
Defined Time Points
(t=0, 1, 7, 14, 30 days)

Analyze Samples via Validated Method
(e.g., CE or HPLC)

4. Data Interpretation

( Quantify Remaining EPTAC )
t

and Formation of Diol Produc

Plot % EPTAC Remaining vs. Time
Determine Degradation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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